Cas no 728919-22-0 (2-(3,4-dimethylphenyl)benzoic Acid)

• Product Name: 2-(3,4-dimethylphenyl)benzoic Acid
• CAS No: 728919-22-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1757825
• PubChem ID: 2758545
• Update Time: 2025-04-21

2-(3,4-dimethylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)benzoic acid
• 3',4'-Dimethyl-biphenyl-2-carboxylic acid
• AC1MBYEN
• SureCN269897
• CTK7I8951
• AG-A-46499
• 3',4'-DIMETHYLBIPHENYL-2-CARBOXYLIC ACID
• QPPQJMQIRMMOPR-UHFFFAOYSA-N
• 3,4-DIMETHYL-[1,1-BIPHENYL]-2-CARBOXYLIC ACID
• 728919-22-0
• SCHEMBL269897
• G83282
• 3',4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
• DTXSID90374383
• 2-(3,4-dimethylphenyl)benzoic Acid

• MDL： MFCD04117431
• Inchi： 1S/C15H14O2/c1-10-7-8-12(9-11(10)2)13-5-3-4-6-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： QPPQJMQIRMMOPR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 365.1±11.0 °C at 760 mmHg
• Flash Point: 171.3±13.9 °C
• PSA: 37.30000
• LogP: 3.66860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3,4-dimethylphenyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives